molecular formula C10H12N2 B8735088 4-Cyclopent-1-en-1-ylpyridine-2-amine

4-Cyclopent-1-en-1-ylpyridine-2-amine

Cat. No.: B8735088
M. Wt: 160.22 g/mol
InChI Key: DEUNCTWJNSQQFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclopent-1-en-1-ylpyridine-2-amine is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12N2

Molecular Weight

160.22 g/mol

IUPAC Name

4-(cyclopenten-1-yl)pyridin-2-amine

InChI

InChI=1S/C10H12N2/c11-10-7-9(5-6-12-10)8-3-1-2-4-8/h3,5-7H,1-2,4H2,(H2,11,12)

InChI Key

DEUNCTWJNSQQFK-UHFFFAOYSA-N

Canonical SMILES

C1CC=C(C1)C2=CC(=NC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction and aftertreatment were conducted in the same manner as in Example 33a by using the 2-amino-4-chloropyridine (1.07 g, 8.32 mmol), 2-cyclopent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.61 g, 8.29 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II)(303 mg, 0.414 mmol), potassium carbonate (4.59 g, 33.2 mmol) and DMF (15 mL), to yield the title compound (552 mg, 41%) as a colorless solid.
Quantity
1.07 g
Type
reactant
Reaction Step One
Quantity
1.61 g
Type
reactant
Reaction Step Two
Quantity
4.59 g
Type
reactant
Reaction Step Three
Quantity
303 mg
Type
catalyst
Reaction Step Four
Name
Quantity
15 mL
Type
solvent
Reaction Step Five
Yield
41%

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